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Get Quote

Executive Summary
5-Propanoyl-8-hydroxyquinoline (5-PHQ)—also known in literature as 5-propionyl-8-

hydroxyquinoline or 1-(8-hydroxyquinolin-5-yl)propan-1-one—is a highly versatile bidentate

chelator and intermediate. It serves as a foundational building block in the synthesis of

phosphodiesterase (PDE) inhibitors [1], advanced antimicrobial chalcones, and heavy-metal

complexometric titration agents [2]. This technical whitepaper synthesizes the core spectral

data (NMR, FT-IR, MS) of 5-PHQ, elucidating the physical causality behind its structural

signatures, including regioselective acylation and profound intramolecular hydrogen bonding.

Mechanistic Framework: Regioselectivity and
Hydrogen Bonding
To accurately interpret the spectral data of 5-PHQ, one must understand the electronic

environment governing its structure:

Friedel-Crafts Acylation Regioselectivity: The synthesis of 5-PHQ via the Friedel-Crafts

reaction of 8-hydroxyquinoline with propionyl chloride is strictly regioselective. The hydroxyl
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group at C-8 acts as a strong electron-donating group (EDG) via resonance, activating the

carbocyclic ring. Because the fused pyridine ring is strongly electron-deficient, electrophilic

aromatic substitution is directed preferentially to the C-5 position (para to the hydroxyl

group), entirely avoiding the sterically hindered C-7 position [1].

Intramolecular Hydrogen Bonding (OH···N): A defining structural feature of 8-

hydroxyquinolines is the intramolecular hydrogen bond between the C-8 hydroxyl proton and

the N-1 pyridine nitrogen. In 5-acyl derivatives like 5-PHQ, this bond is modulated by the

electron-withdrawing nature of the C-5 propanoyl group. This cross-ring electronic pull

increases the acidity of the phenolic proton, strengthening the OH···N hydrogen bond. This

phenomenon drastically shifts the O-H stretching frequency in IR spectroscopy and forces

the hydroxyl proton resonance highly downfield in

H NMR [3].

Spectral Data Consolidation
Note: The quantitative spectral data presented below is synthesized from validated empirical

models of 5-acyl-8-hydroxyquinolines (specifically 5-acetyl-8-hydroxyquinoline) and standard

ethyl ketone shift increments [4].

Table 1: H NMR Assignments (400 MHz, CDCl )
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Proton(s)

Chemical Shift
(

, ppm)

Multiplicity -Coupling (Hz)

Causality &
Assignment
Justification

-CH 1.25 Triplet (t) 7.2

Terminal methyl

group of the

propanoyl chain,

split by the

adjacent -CH

-.

-CH

-
3.05 Quartet (q) 7.2

Methylene group

adjacent to the

carbonyl;

strongly

deshielded by

the C=O

anisotropy.

H-7 7.15 Doublet (d) 8.0

Aromatic proton

ortho to the OH

group; shielded

by oxygen's lone

pair resonance.

H-3 7.55
Doublet of

doublets (dd)
8.5, 4.2

Pyridine ring

proton; exhibits

typical

ortho/meta

coupling to H-2

and H-4.

H-6 8.05 Doublet (d) 8.0 Aromatic proton

ortho to the

propanoyl group;

deshielded by

the electron-
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withdrawing

C=O.

H-2 8.85
Doublet of

doublets (dd)
4.2, 1.5

Pyridine proton

adjacent to the

electronegative

nitrogen; highly

deshielded.

H-4 9.05
Doublet of

doublets (dd)
8.5, 1.5

Pyridine proton

peri to the C-5

carbonyl;

experiences

extreme spatial

magnetic

deshielding.

-OH 8.50 - 9.50
Broad singlet (br

s)
-

Phenolic proton;

highly deshielded

due to strong

OH···N

intramolecular

hydrogen

bonding.

Table 2: C NMR Assignments (100 MHz, CDCl )
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Carbon Type
Chemical Shift (

, ppm)
Structural Assignment

Aliphatic (CH

)
8.5

Propanoyl terminal methyl

carbon.

Aliphatic (CH

)
32.0 Propanoyl methylene carbon.

Aromatic (CH)
109.5, 123.5, 124.8, 131.5,

148.0

Quinoline ring methine

carbons (C-7, C-3, C-6, C-4,

C-2).

Quaternary (C) 126.0, 127.5, 138.0, 156.5
Bridgehead carbons, C-5 (acyl

attachment), and C-8 (C-OH).

Carbonyl (C=O) 204.5
Conjugated ketone carbonyl

carbon.

Table 3: FT-IR Spectroscopy (KBr Pellet)
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Wavenumber (cm

)
Bond Vibration Structural Significance

3350 - 3460 O-H stretch (broad)

Lowered frequency confirms

intramolecular OH···N

hydrogen bonding [3].

2975, 2930 C-H stretch

Asymmetric/symmetric

stretching of the aliphatic ethyl

group.

1675 C=O stretch (strong)

Conjugated aryl ketone; shifted

lower than standard aliphatic

ketones (~1715 cm

).

1580, 1505 C=C / C=N stretch
Quinoline ring skeletal

vibrations.

1245 C-O stretch Phenolic C-O bond vibration.

Mass Spectrometry (EI-MS & ESI-MS)
ESI-MS (Positive Mode):

202.08. The protonated molecular ion[M+H]

matches the calculated exact mass for C

H

NO

+ H

(202.0868).

EI-MS (70 eV) Key Fragment:

172.04. Under electron ionization,
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-cleavage results in the loss of an ethyl radical (•CH

CH

, -29 Da) from the molecular radical cation (

201), generating a highly stable, resonance-stabilized acylium ion at the C-5 position.

Experimental Protocols
Protocol A: Regioselective Synthesis of 5-Propanoyl-8-
hydroxyquinoline
Causality Rationale: Nitrobenzene is utilized as the solvent because it readily dissolves the

intermediate AlCl

complexes but is too electronically deactivated to undergo Friedel-Crafts acylation itself.

Preparation: Dissolve 8-hydroxyquinoline (1.0 eq) in anhydrous nitrobenzene under an inert

argon atmosphere.

Activation: Add propionyl chloride (1.2 eq) dropwise at 0 °C. A yellow precipitate (the

hydrochloride salt) will form immediately.

Catalysis: Slowly add anhydrous aluminum chloride (AlCl

, 3.0 eq) in portions. The mixture will transition into a dark, homogeneous solution as the
Lewis acid-base complex forms [4].

Heating: Heat the reaction mixture to 120–130 °C for 12 hours to drive the electrophilic

aromatic substitution exclusively at C-5.

Quenching & Workup: Cool to room temperature and pour over crushed ice containing 1M

HCl. Extract the nitrobenzene layer with diethyl ether, then neutralize the aqueous layer with

10% NaOH to precipitate the crude 5-PHQ.

Purification: Recrystallize from hot ethanol to yield pale yellow crystals.
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Protocol B: Spectral Acquisition Workflow (Self-
Validating System)
Causality Rationale: To ensure structural integrity, the disappearance of the H-5 proton and the

appearance of the ethyl group must be cross-validated across orthogonal analytical

techniques.

Sample Preparation: Dissolve 15 mg of purified 5-PHQ in 0.6 mL of CDCl

(containing 0.03% v/v TMS as an internal standard).

NMR Acquisition: Acquire

H NMR at 400 MHz (16 scans, relaxation delay 2s) and

C NMR at 100 MHz (1024 scans).

Validation Check: Confirm the absence of the H-5 doublet (typically ~7.3 ppm in the

starting material) and the presence of the 3H triplet / 2H quartet.

IR Analysis: Prepare a 1% KBr pellet. Scan from 4000 to 400 cm

(32 scans, 4 cm

resolution).

Validation Check: Confirm the C=O stretch at ~1675 cm

.

MS Analysis: Inject into an ESI-TOF mass spectrometer in positive ion mode.

Validation Check: Confirm the [M+H]

peak at

202.08.
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Regioselective Friedel-Crafts acylation pathway for 5-PHQ synthesis.
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1H & 13C NMR FT-IR Spectroscopy ESI-Mass Spectrometry
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(Loss of H-5, New Ethyl Group)

Validates Functional Groups
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Multi-modal spectral elucidation workflow for structural validation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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